N,N-diethyl-2,3-diphenylquinoxaline-6-carboxamide

• Molecular Formula: C25H23N3O
• Molecular Weight: 381.5 g/mol
• IUPAC Name: N,N-diethyl-2,3-diphenylquinoxaline-6-carboxamide
• InChI: InChI=1S/C25H23N3O/c1-3-28(4-2)25(29)20-15-16-21-22(17-20)27-24(19-13-9-6-10-14-19)23(26-21)18-11-7-5-8-12-18/h5-17H,3-4H2,1-2H3
• InChI Key: NYBNEMMCPQXXRB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC2=C(C=C1)N=C(C(=N2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N,N-diethyl-2,3-diphenylquinoxaline-6-carboxamide: is a nitrogen-containing heterocyclic compound with the molecular formula C₂₀H₁₄N₂. It plays a significant role in pharmaceutical and industrial applications.

Preparation Methods

The synthesis of N,N-diethyl-2,3-diphenylquinoxaline-6-carboxamide can be complex. One common method involves the condensation reaction between triethylamine and 2,5-dichloro-3-methylbenzoic anhydride, followed by further processing to obtain the target compound .

Chemical Reactions Analysis

This compound can undergo various reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions depend on the specific transformation. Major products formed from these reactions contribute to its versatility.

Scientific Research Applications

The compound finds applications across multiple fields:

Chemistry: Used as a building block for designing novel molecules.

Biology: Investigated for potential biological activities.

Medicine: Explored for therapeutic effects.

Industry: Employed in the synthesis of other compounds.

Mechanism of Action

The precise mechanism by which N,N-diethyl-2,3-diphenylquinoxaline-6-carboxamide exerts its effects remains an active area of research. It likely interacts with specific molecular targets and pathways, influencing cellular processes.

Comparison with Similar Compounds

Let’s highlight its uniqueness by comparing it to other related compounds:

Quinazoline: Structurally similar, but distinct.

Cinnoline: Shares some features but differs in properties.

Phthalazine: Another related heterocycle.